![molecular formula C15H17N3OS B5973456 2-[(2-methylphenyl)thio]-N-[1-(4-pyrimidinyl)ethyl]acetamide](/img/structure/B5973456.png)
2-[(2-methylphenyl)thio]-N-[1-(4-pyrimidinyl)ethyl]acetamide
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Overview
Description
2-[(2-methylphenyl)thio]-N-[1-(4-pyrimidinyl)ethyl]acetamide, also known as MPPE, is a chemical compound that has been investigated for its potential use in scientific research. This compound is of interest due to its unique structure and potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[(2-methylphenyl)thio]-N-[1-(4-pyrimidinyl)ethyl]acetamide involves its binding to the sigma-1 receptor, which leads to the modulation of various cellular processes. This includes the regulation of ion channels, neurotransmitter release, and intracellular signaling pathways. This compound has also been shown to have an effect on the release of dopamine and serotonin, which are neurotransmitters involved in mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, which are neurotransmitters involved in mood regulation. This compound has also been shown to modulate the activity of ion channels, which can affect cellular excitability. Additionally, this compound has been shown to have an effect on intracellular signaling pathways, which can affect various cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(2-methylphenyl)thio]-N-[1-(4-pyrimidinyl)ethyl]acetamide in lab experiments is its unique structure and potential applications in various fields. This compound has been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes. This makes it a potentially useful tool for investigating the role of the sigma-1 receptor in various physiological and pathological conditions. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research involving 2-[(2-methylphenyl)thio]-N-[1-(4-pyrimidinyl)ethyl]acetamide. One area of interest is the role of the sigma-1 receptor in various neurological disorders, such as Alzheimer's disease and Parkinson's disease. This compound could be used as a tool to investigate the role of the sigma-1 receptor in these conditions. Additionally, this compound could be used to investigate the potential therapeutic applications of sigma-1 receptor modulators in various conditions. Finally, further research could be done to optimize the synthesis and properties of this compound, which could lead to improved experimental tools for investigating the sigma-1 receptor.
Synthesis Methods
The synthesis of 2-[(2-methylphenyl)thio]-N-[1-(4-pyrimidinyl)ethyl]acetamide involves the reaction of 2-methylthiophenol with 1-(4-pyrimidinyl)ethylamine in the presence of acetic anhydride. This reaction results in the formation of this compound as a white solid.
Scientific Research Applications
2-[(2-methylphenyl)thio]-N-[1-(4-pyrimidinyl)ethyl]acetamide has been investigated for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes, including neurotransmitter release and ion channel regulation. This compound has also been shown to have an effect on the release of dopamine and serotonin, which are neurotransmitters involved in mood regulation.
properties
IUPAC Name |
2-(2-methylphenyl)sulfanyl-N-(1-pyrimidin-4-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3OS/c1-11-5-3-4-6-14(11)20-9-15(19)18-12(2)13-7-8-16-10-17-13/h3-8,10,12H,9H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIWCHRDCFISKLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1SCC(=O)NC(C)C2=NC=NC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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